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A 2022 review article proposes the Structure–Tissue Exposure/Selectivity–Activity Relationship (STAR)

as a method to improve the success rate of clinical drug development [1]. This framework addresses the

common pitfall of focusing only on a drug's potency while overlooking its behavior in different tissues.

The STAR model classifies drug candidates into four categories based on two key properties:

specificity/potency and tissue exposure/selectivity [1]. The table below summarizes the characteristics of

each class.

STAR
Class

Specificity/Potency
Tissue
Exposure/Selectivity

Clinical
Dose
Needed

Predicted
Efficacy/Toxicity Balance

Class I High High Low Superior efficacy and
safety; high success rate

[1]

Class
II

High Low High Good efficacy but high

toxicity; requires cautious
evaluation [1]

Class
III

Adequate (not high) High Low Achieves efficacy with
manageable toxicity; often

overlooked [1]

Class
IV

Low Low (Not

specified)

Inadequate efficacy and

safety; should be
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STAR
Class

Specificity/Potency
Tissue
Exposure/Selectivity

Clinical
Dose
Needed

Predicted
Efficacy/Toxicity Balance

terminated early [1]

This framework suggests that the ideal goal is to develop a Class I drug, which combines high potency with

high selectivity for the diseased tissue, allowing for a low, safe clinical dose [1].

Proposed Experimental Workflow for TTP607

Based on the STAR framework, here is a potential workflow to guide the experimental optimization of

TTP607. The diagram below outlines a logical process for evaluating and classifying the compound.
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Start: Candidate TTP607

In-Vitro Profiling
• Specificity

• Potency (SAR)

In-Vivo & PK Studies
• Tissue Exposure
• Selectivity (STR)

Integrate Data
(STAR Analysis)

Classify Compound

Class I?

Class II?

 No

 YesClass III?

 No

Evaluate Toxicity
Mitigation Strategies

 Yes

 No (Class IV)  Yes
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Proceed to
Further Clinical
Development

Mitigation Strategies

Terminate
Development

Optimize Clinical
Dosing Schedule

Click to download full resolution via product page

To implement this strategy, your experimental protocols should focus on generating data for the two main

pillars of the STAR model:

Structure-Activity Relationship (SAR) Studies: These experiments focus on optimizing the drug's
chemical structure for high potency and specificity against its intended target [1]. This is a traditional

strength of drug discovery.
Structure-Tissue Exposure/Selectivity Relationship (STR) Studies: This is the key component

often overlooked. These studies investigate how the drug's structure affects its concentration and
retention in the specific diseased tissue (e.g., a tumor) versus healthy organs [1]. This data is critical

for predicting the clinical dose and toxicity profile.
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To cite this document: Smolecule. [A Strategic Framework for Drug Optimization]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548314#optimizing-ttp607-

treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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